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Compound of Interest

Compound Name: Sulcofuron-sodium

Cat. No.: B1264833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicology of sulcofuron-sodium, a

mothproofing agent, with other well-known organochlorine insecticides such as

Dichlorodiphenyltrichloroethane (DDT), lindane, dieldrin, and endosulfan. The information is

supported by experimental data to facilitate informed decisions in research and development.

Acute Toxicity Profile
The acute toxicity of these compounds is summarized in the table below. The LD50 (Lethal

Dose, 50%) is a standard measure of acute toxicity, representing the dose required to kill 50%

of a test population. For sulcofuron-sodium, a specific oral LD50 for rats was not available in

the public domain; however, its classification as "Acute Toxicity Category 4" suggests a

moderate level of toxicity upon ingestion.
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Insecticide
Chemical
Class

Acute Oral
LD50 (Rat)

Acute Dermal
LD50 (Rat)

Acute
Inhalation
LC50 (Rat)

Sulcofuron-

sodium
Substituted Urea

Not explicitly

available;

Classified as

Acute Toxicity

Category 4

(Harmful if

swallowed)

>1,000 mg/kg

(LOAEL for

systemic toxicity)

>4,820 mg/m³

(4h)

DDT
Chlorinated

Hydrocarbon
113 - 118 mg/kg 2510 mg/kg -

Lindane

(gamma-HCH)

Chlorinated

Hydrocarbon
88 - 190 mg/kg

900 - 1,000

mg/kg
-

Dieldrin
Chlorinated

Cyclodiene
46 mg/kg

64 mg/kg (male),

98 mg/kg

(female)

-

Endosulfan
Chlorinated

Cyclodiene

76 mg/kg (α-

isomer), 240

mg/kg (β-isomer)

359 mg/kg 0.013 mg/L (4h)

Mechanism of Action: A Tale of Two Targets
A key differentiator between sulcofuron-sodium and the other organochlorine insecticides is

their primary mode of action. While traditional organochlorines are potent neurotoxicants,

sulcofuron-sodium primarily acts as a stomach poison in susceptible insects.

Sulcofuron-sodium: Disrupting the Insect Midgut
Sulcofuron-sodium's insecticidal activity is centered on the destruction of the midgut tissues

of insects, particularly lepidopteran larvae (caterpillars). Ingestion of the compound leads to

cellular damage in the gut, impairing digestion and nutrient absorption, which ultimately results

in insect death.
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Caption: Mechanism of action of Sulcofuron-sodium in insects.

Organochlorine Insecticides: Neurotoxic Assault
In contrast, organochlorine insecticides like DDT, lindane, and dieldrin exert their toxic effects

by disrupting the normal functioning of the nervous system. They primarily target ion channels,

leading to hyperexcitability, paralysis, and death.

DDT and its analogs primarily act on the sodium channels of nerve cells. They interfere with

the closing of these channels, leading to a continuous influx of sodium ions and repetitive

nerve discharges.[1]

Lindane and cyclodienes (dieldrin, endosulfan) primarily act as antagonists of the gamma-

aminobutyric acid (GABA) receptor-chloride channel complex.[2] By blocking the inhibitory

action of GABA, these insecticides also lead to a state of hyperexcitability of the central

nervous system.[2][3]

Caption: Neurotoxic mechanisms of organochlorine insecticides.

Experimental Protocols: Acute Oral Toxicity (OECD
Guideline 423)
The acute oral toxicity of the compared insecticides is typically determined using standardized

protocols, such as the OECD Test Guideline 423 (Acute Toxic Class Method). This method is

designed to estimate the acute oral toxicity of a substance with the use of a minimal number of

animals.

Experimental Workflow
Caption: General workflow for an acute oral toxicity study (OECD 423).

Key Steps of the Protocol:
Animal Selection and Preparation: Young, healthy adult rats of a single sex (typically

females, as they are often slightly more sensitive) are used. The animals are fasted

overnight prior to dosing to ensure gastrointestinal absorption of the test substance.
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Dose Administration: The test substance is administered in a single dose by oral gavage.

The dose levels are chosen from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg body

weight). The initial dose is selected based on existing information about the substance's

toxicity.

Stepwise Dosing Procedure: The test is conducted in a stepwise manner using a small

number of animals at each step.

If an animal dies at a particular dose level, the next animal is dosed at a lower level.

If an animal survives, the next animal is dosed at a higher level.

Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g.,

changes in skin, fur, eyes, and behavior), and body weight changes for a period of 14 days.

Endpoint Determination: The primary endpoint is the number of animals that die within the

observation period. This information is used to classify the substance into a specific toxicity

category according to the Globally Harmonised System (GHS). A gross necropsy of all

animals is performed at the end of the study.

Conclusion
Sulcofuron-sodium presents a different toxicological profile compared to traditional

organochlorine insecticides. Its primary mode of action as a stomach poison targeting the

insect midgut contrasts with the neurotoxic mechanisms of DDT, lindane, dieldrin, and

endosulfan. While a direct comparison of acute oral LD50 values in rats is limited by the lack of

a specific value for sulcofuron-sodium, its classification as "harmful if swallowed" places it in

a category of moderate acute toxicity. Researchers and professionals should consider these

distinct mechanisms of action and toxicological profiles when evaluating the use and potential

risks of these compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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